Cas no 238428-28-9 (N-2-(aminomethyl)phenylacetamide hydrochloride)

• Product Name: N-2-(aminomethyl)phenylacetamide hydrochloride
• CAS No: 238428-28-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD20441551
• CID: 4642460
• Update Time: 2025-05-19

N-2-(aminomethyl)phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(aminomethyl)phenyl]acetamide hydrochloride
• N-2-(aminomethyl)phenylacetamide hydrochloride

• MDL： MFCD20441551
• Inchi： 1S/C9H12N2O.ClH/c1-7(12)11-9-5-3-2-4-8(9)6-10;/h2-5H,6,10H2,1H3,(H,11,12);1H
• InChI Key： AINUPHKTIZEXAT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1CN)C(=O)C.Cl

Additional information on N-2-(aminomethyl)phenylacetamide hydrochloride

N-2-(aminomethyl)phenylacetamide hydrochloride (CAS No. 238428-28-9): A Comprehensive Overview

N-2-(aminomethyl)phenylacetamide hydrochloride, identified by its CAS number 238428-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound's unique chemical properties, coupled with its molecular framework, position it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-2-(aminomethyl)phenylacetamide hydrochloride consists of a phenyl ring substituted with an amine group linked to an acetamide moiety. The presence of both amine and amide functionalities makes this compound a versatile scaffold for designing molecules with diverse pharmacological effects. Specifically, the amine group can participate in hydrogen bonding interactions, while the amide bond provides stability and modularity for chemical modifications. These features are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in exploring the therapeutic potential of amide derivatives, particularly those incorporating aromatic rings and amino substituents. The N-2-(aminomethyl)phenylacetamide hydrochloride structure aligns well with this trend, as it combines elements known to enhance binding affinity and metabolic stability. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors implicated in neurological disorders, inflammation, and cancer.

One of the most compelling aspects of N-2-(aminomethyl)phenylacetamide hydrochloride is its potential as a lead compound for the development of novel therapeutics. Its molecular architecture allows for selective modulation of biological pathways without unintended off-target effects. This selectivity is essential for minimizing side effects and improving patient outcomes. Additionally, the compound's hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

The pharmacological profile of N-2-(aminomethyl)phenylacetamide hydrochloride has been studied in several preclinical models. Initial findings suggest that it exhibits inhibitory activity against key enzymes involved in pain signaling and neuroinflammation. These effects make it a promising candidate for treating conditions such as chronic pain syndromes and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for central nervous system (CNS) drug development.

Advances in computational chemistry have further accelerated the investigation of N-2-(aminomethyl)phenylacetamide hydrochloride. Molecular docking simulations have been employed to predict its binding modes with target proteins, providing insights into how it interacts at the molecular level. These simulations have guided the design of analogs with enhanced potency and selectivity. Additionally, quantum mechanical calculations have helped elucidate the electronic properties of the compound, which are crucial for understanding its reactivity and stability.

The synthesis of N-2-(aminomethyl)phenylacetamide hydrochloride presents unique challenges due to its complex structure. However, recent methodological advancements have made it more accessible to synthetic chemists. Multi-step synthetic routes have been optimized to improve yield and purity, ensuring that researchers can obtain sufficient quantities for detailed biological testing. These synthetic strategies also incorporate green chemistry principles, reducing waste and environmental impact.

In conclusion, N-2-(aminomethyl)phenylacetamide hydrochloride (CAS No. 238428-28-9) represents a significant advancement in pharmaceutical research. Its structural features, combined with promising preclinical data, position it as a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a crucial role in addressing some of the most pressing medical challenges of our time.